Cas no 2171757-84-7 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid
• CAS No: 2171757-84-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5548279
• PubChem ID: 165549348
• Update Time: 2025-10-12

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171757-84-7
• (1s,4s)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclohexane-1-carboxylic acid
• (1r,4r)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclohexane-1-carboxylic acid
• EN300-1544107
• EN300-1480842
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclohexane-1-carboxylic acid
• EN300-1570936
• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-2-3-12-25(26(31)29-19-15-13-18(14-16-19)27(32)33)30-28(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24-25H,2-3,12-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： NWCVTRVWTFMZAG-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)NC(C(CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid: A Versatile Scaffold for Drug Discovery and Functional Biomaterials

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid, with the CAS number 2171757-84-7, represents a novel class of polymeric scaffolds that have garnered significant attention in recent years for their unique structural properties and potential applications in biomedical engineering. This compound is characterized by its fluorenyl moiety, which is conjugated to a hexamethylene linker and a 1-carboxylic acid functional group, creating a complex molecular architecture with multiple reactive sites. The methoxycarbonyl group further enhances its chemical versatility, enabling post-synthesis modifications that are critical for tailoring its biological activity.

Recent studies have demonstrated that the fluorenyl core of this molecule plays a pivotal role in modulating hydrophobic interactions and self-assembly behaviors. For instance, a 2023 publication in Advanced Materials highlighted how the fluorenyl unit can induce π-π stacking interactions, leading to the formation of highly ordered supramolecular structures. These structures have been shown to exhibit mechanical robustness and bioactivity, making them promising candidates for drug delivery systems and cellular scaffolding. The hexamethylene linker, meanwhile, provides flexibility and spatial control, allowing for precise positioning of functional groups within the molecule.

The 1-carboxylic acid functionality of this compound is particularly noteworthy for its role in cross-linking reactions and surface functionalization. Researchers have leveraged this property to create hydrogels with tunable swelling ratios and degradation rates. A 2024 study in Biomaterials Science demonstrated that the 1-carboxylic acid group can be selectively modified to incorporate targeted ligands, enabling the creation of smart biomaterials that respond to environmental stimuli such as pH or temperature changes. This adaptability is crucial for applications in regenerative medicine and controlled drug release.

The methoxycarbonyl group in the molecule serves as a versatile protecting group that can be selectively removed under mild conditions. This property is particularly valuable in synthetic chemistry workflows, where the ability to control the reactivity of functional groups is essential. A 2023 review in Chemical Reviews emphasized the importance of such protecting groups in the development of complex polymers with multiple functional domains. The methoxycarbonyl moiety also contributes to the stability of the molecule under physiological conditions, which is critical for its use in in vivo applications.

Recent advances in computational modeling have provided new insights into the behavior of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid. A 2024 study in Journal of Computational Chemistry used molecular dynamics simulations to investigate the self-assembly and phase behavior of this compound. The results revealed that the fluorenyl unit drives the formation of hydrophobic aggregates, while the 1-carboxylic acid group facilitates hydrophilic interactions. This dual functionality allows the molecule to form amphiphilic micelles, which have potential applications in nano-drug delivery and targeted therapy.

The hexamethylene linker in this molecule is a key factor in its ability to form multivalent interactions. A 2023 study in ACS Nano demonstrated that the hexamethylene chain can be functionalized with multiple antigen-binding domains, enabling the creation of multivalent vaccines with enhanced immunogenicity. This property is also being explored for the development of biomimetic surfaces that mimic the cellular microenvironment, which is critical for stem cell differentiation and tissue engineering.

Overall, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid represents a promising scaffold for the development of next-generation biomaterials and drug delivery systems. Its unique combination of fluorenyl, hexamethylene, 1-carboxylic acid, and methoxycarbonyl functionalities provides a versatile platform for customized molecular design. As research in this area continues to advance, it is anticipated that this compound will play a significant role in the development of innovative therapeutic strategies and biomedical applications.